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Compound of Interest

2,4,4,6-Tetrabromo-2,5-
Compound Name: )
cyclohexadienone

cat. No.: B1293818

2,4,4,6-Tetrabromo-2,5-cyclohexadienone: A
Technical Guide

CAS Number: 20244-61-5

This technical guide provides an in-depth overview of 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone (TBCO), a versatile brominating agent utilized in organic synthesis and
various industrial applications. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing.

Chemical and Physical Properties

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a dense, crystalline solid, appearing as a yellow
to orange or brown powder[1]. Its key physical and chemical properties are summarized in the
tables below.

General Properties
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Property Value Reference(s)

CAS Number 20244-61-5 [21[31[4][5]

Molecular Formula CeH2BrsO [2][3]

Molecular Weight 409.70 g/mol [3]

Appearance Oranget to brown fine o

crystalline powder

Storage Temperature 2-8°C [3]
Physical Properties

Property Value Reference(s)

Melting Point 120-127 °C [61[7]

Boiling Point 365.8 °C at 760 mmHg [7]

Density 2.897 g/cm3 [7]

Solubility Insoluble in water [21[7]

Flash Point 136 °C [7]

Vapor Pressure 1.53E-05 mmHg at 25°C [7]

Refractive Index 1.757 [7]
Safety Information

Hazard Statement Precautionary Statement Reference(s)

Irritating to eyes, respiratory

system and skin.

In case of contact with eyes,
rinse immediately with plenty
of water and seek medical
advice. Wear suitable

protective clothing.

[7]

Experimental Protocols
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Synthesis of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

A common and efficient method for the synthesis of 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone is through the bromination of 2,4,6-tribromophenol. A detailed protocol is
provided below.

Materials:

2,4,6-tribromophenol

Bromine

Acetic acid

Sodium acetate

Procedure:

Dissolve 2,4,6-tribromophenol in acetic acid in a suitable reaction vessel.

Add sodium acetate to the solution.

Slowly add bromine to the stirred solution.

Continue stirring until the reaction is complete (monitoring by TLC is recommended).

Upon completion, the product can be isolated by filtration and purified by recrystallization.
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Reaction Mixture

Acetic Acid

Sodium Acetate

Isolation & Purification 2,4,4,6-Tetrabromo-2,5-cyclohexadienone

Click to download full resolution via product page

Synthesis Workflow

Applications in Organic Synthesis

2,4,4,6-Tetrabromo-2,5-cyclohexadienone is a valuable reagent in several organic

transformations, primarily acting as a source of electrophilic bromine.

Deoxygenation of Sulfoxides

This compound serves as an efficient catalyst for the deoxygenation of sulfoxides to their

corresponding sulfides. The reaction is typically carried out in the presence of 1,3-dithiane[1].

The proposed mechanism involves the activation of the sulfoxide by the brominating agent,

followed by reduction.

Sulfoxide

2,4,4,6-Tetrabromo-
2,5-cyclohexadienone

1,3-Dithiane

Activated Intermediate Sulfide
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Deoxygenation of Sulfoxides

Conversion of Alcohols to Azides

2,4,4,6-Tetrabromo-2,5-cyclohexadienone can be used as a reagent for the conversion of
alcohols to azides[1]. This transformation is of significant importance in the synthesis of
nitrogen-containing compounds.

Alcohol

Activated Alcohol
2,4,4, 6-Tetrabromo-
2,5-cyclohexadienone

Azide Source

Click to download full resolution via product page

Conversion of Alcohols to Azides

Biological Activity and Signaling Pathways

The biological activity of 2,4,4,6-Tetrabromo-2,5-cyclohexadienone is primarily attributed to
its ability to act as a brominating agent. At higher doses, it may exhibit toxicity by affecting
cellular metabolism and signaling pathways[6]. However, specific signaling pathways directly
modulated by this compound are not extensively documented in the current literature. Its
reactivity is generally understood to proceed through the release of bromonium ions, which can
then interact with various biological macromolecules. Further research is required to elucidate
its precise mechanisms of action within biological systems.

Industrial Applications

Beyond its utility in laboratory-scale organic synthesis, 2,4,4,6-Tetrabromo-2,5-
cyclohexadienone finds application as a flame retardant[2][8]. Its high bromine content allows
it to interfere with the combustion process, thereby enhancing the fire resistance of materials
such as plastics and textiles[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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